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Phenestrol Phenestrol
Brand Name: Vulcanchem
CAS No.: 19659-38-2
VCID: VC0017483
InChI: InChI=1S/C42H48Cl4N2O4/c1-3-39(33-9-17-37(18-10-33)51-41(49)29-31-5-13-35(14-6-31)47(25-21-43)26-22-44)40(4-2)34-11-19-38(20-12-34)52-42(50)30-32-7-15-36(16-8-32)48(27-23-45)28-24-46/h5-20,39-40H,3-4,21-30H2,1-2H3
SMILES: CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl
Molecular Formula: C42H48Cl4N2O4
Molecular Weight: 786.6 g/mol

Phenestrol

CAS No.: 19659-38-2

Main Products

VCID: VC0017483

Molecular Formula: C42H48Cl4N2O4

Molecular Weight: 786.6 g/mol

Phenestrol - 19659-38-2

CAS No. 19659-38-2
Product Name Phenestrol
Molecular Formula C42H48Cl4N2O4
Molecular Weight 786.6 g/mol
IUPAC Name [4-[4-[4-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxyphenyl]hexan-3-yl]phenyl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate
Standard InChI InChI=1S/C42H48Cl4N2O4/c1-3-39(33-9-17-37(18-10-33)51-41(49)29-31-5-13-35(14-6-31)47(25-21-43)26-22-44)40(4-2)34-11-19-38(20-12-34)52-42(50)30-32-7-15-36(16-8-32)48(27-23-45)28-24-46/h5-20,39-40H,3-4,21-30H2,1-2H3
Standard InChIKey GTWGWCYJKHSRHO-UHFFFAOYSA-N
SMILES CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl
Canonical SMILES CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl
Synonyms fenestrol
phenestrol
PubChem Compound 161290
Last Modified Nov 11 2021
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